3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(1,3-dimethylpyrazol-4-yl)-N-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C15H17N3O2/c1-11-12(10-18(2)17-11)7-8-15(19)16-13-5-4-6-14(9-13)20-3/h4-10H,1-3H3,(H,16,19)/b8-7+
• InChI Key: QEERHVXQYNZMGQ-BQYQJAHWSA-N
• Canonical SMILES: CC1=NN(C=C1C=CC(=O)NC2=CC(=CC=C2)OC)C
• Isomeric SMILES: CC1=NN(C=C1/C=C/C(=O)NC2=CC(=CC=C2)OC)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide, also known as DPPA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyrazole family and has a molecular weight of 317.37 g/mol.

Mechanism of Action

The mechanism of action of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins such as Bcl-2. It also inhibits cell proliferation and migration by downregulating the expression of genes involved in these processes. In inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 by suppressing the NF-κB pathway. In neurodegenerative diseases, this compound has been shown to protect neurons by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound inhibits cell proliferation and migration, induces apoptosis, and reduces the expression of anti-apoptotic proteins. In inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines and reduces inflammation. In neurodegenerative diseases, this compound protects neurons by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide in lab experiments is its high potency and specificity towards its target molecules. It also has a relatively low toxicity profile, making it a suitable candidate for in vivo studies. However, one of the limitations of using this compound is its poor solubility in water, which can affect its bioavailability and pharmacokinetics. In addition, further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for 3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide research. One of the areas of interest is its potential therapeutic applications in cancer treatment. Further studies are needed to determine the optimal dosage, administration route, and combination therapy for this compound in cancer treatment. Another area of interest is its neuroprotective effects in neurodegenerative diseases. Further studies are needed to determine the underlying mechanisms and potential clinical applications of this compound in these diseases. Additionally, the development of novel this compound analogs with improved solubility and pharmacokinetics is an area of interest for future research.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in scientific research due to its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. The synthesis of this compound involves the reaction of 3-methoxyphenylacrylic acid with 1,3-dimethyl-1H-pyrazol-4-amine in the presence of a coupling agent. This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. One of the advantages of using this compound in lab experiments is its high potency and specificity towards its target molecules. However, further studies are needed to determine the optimal dosage, administration route, and combination therapy for this compound in various diseases.

Synthesis Methods

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide involves the reaction of 3-methoxyphenylacrylic acid with 1,3-dimethyl-1H-pyrazol-4-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

3-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxyphenyl)acrylamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has shown promising results as an inhibitor of cell proliferation and migration. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, this compound has been investigated for its neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.